N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3,5-dimethylbenzamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C20H22N2O2/c1-13-9-14(2)11-17(10-13)20(24)21-18-6-7-19-16(12-18)5-4-8-22(19)15(3)23/h6-7,9-12H,4-5,8H2,1-3H3,(H,21,24)
• InChI Key: JOMFFMXMINZMAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C)C
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol
• CAS No.: 941996-79-8

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3,5-dimethylbenzamide is a useful research compound. Its molecular formula is C20H22N2O2 and its molecular weight is 322.408. The purity is usually 95%.
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Scientific Research Applications

Apoptosis Induction in Cancer Cells

A series of N-phenyl-1H-pyrazolo[3,4-b]quinolin-4-amines, including analogs of N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3,5-dimethylbenzamide, have been discovered as potent inducers of apoptosis. These compounds are active against cancer cells derived from several human solid tumors, demonstrating the potential for therapeutic applications in oncology (Zhang et al., 2008).

Neurotropic and Psychotropic Properties

Research on novel 3-(N-R,R′-aminomethyl)-2-methyl-1H-quinolin-4-ones has unveiled specific sedative effects and significant anti-amnesic activity. Notably, compounds within this category showed promising anti-anxiety, anti-amnesic, and antihypoxic effects, indicating their potential for further study as psychoactive compounds (Podolsky et al., 2017).

Structural Analysis and Properties

A study focused on the structural aspects of amide-containing isoquinoline derivatives, revealing their interactions with mineral acids to form gels and crystalline salts. These findings contribute to the understanding of the structural behavior of such compounds under various chemical conditions (Karmakar et al., 2007).

Synthesis Techniques

Advancements in synthesis techniques have been made, such as the creation of quinazolin-4(3H)-ones from β-aminoamides and orthoesters, showcasing a methodology for generating heterocyclic compounds that could have broad applications in medicinal chemistry (Gavin et al., 2018).

Antimicrobial and Anti-inflammatory Activities

Compounds structurally related to this compound have been synthesized and demonstrated to possess antimicrobial and anti-inflammatory activities. This highlights their potential for developing new treatments for infections and inflammatory conditions (Kumar et al., 2014).